Cas no 173101-54-7 (Iso CephaloMannine)

Iso CephaloMannine is a semi-synthetic taxane derivative structurally related to Cephalomannine, a natural compound found in the yew family (Taxus spp.). It exhibits potential as an intermediate or precursor in the development of anticancer agents, particularly due to its structural similarity to paclitaxel and docetaxel. Its key advantages include a well-defined molecular framework, which allows for targeted modifications to enhance bioactivity or reduce toxicity. The compound is of interest in medicinal chemistry research for its potential role in improving taxane-based therapeutics. High-purity Iso CephaloMannine is available for preclinical studies, offering researchers a reliable reference standard for drug discovery and development.

Iso CephaloMannine structure

Product Name:Iso CephaloMannine

CAS No:173101-54-7

MF:C₄₅H₅₃NO₁₄

MW:831.900634527206

CID:881777

PubChem ID:11803607

Update Time:2025-06-08

Iso CephaloMannine Chemical and Physical Properties

Names and Identifiers

- Iso CephaloMannine
- (αR,βS)-β-(BenzoylaMino)-α-hydroxybenzenepropanoic Acid (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-Bis(acetyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetraMethyl-12-[[(2E)-2-Methyl-1-oxo-2-buten-1-yl]oxy]-5-oxo-7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl Ester
- 2-Debenzoyl-2-tigloylpaclitaxel
- (alphaR,betaS)-beta-(Benzoylamino)-alpha-hydroxy-benzenepropanoic acid (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-bis(acetyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetramethyl-12-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl ester
- Iso-cephalomannine
- IWR-1
- Paclitaxel Impurity 15
- Paclitaxel EP Impurity A
- 2-O-Debenzoyl-2-O-tigloylpaclitaxel
- (αR,βS)-β-(BenzoylaMino)-α-hydroxybenzenepropanoic Acid (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-Bis(acetyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetraMethyl-12-[[(2E)-2-Methyl-1-oxo-2-buten-1-yl]oxy]-5-oxo-7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl Ester
- 173101-54-7
- DTXSID10472971
- S8ZT32GU6D
- YJXDCLDHHJRTGV-WBYYIXQISA-
- PACLITAXEL IMPURITY A [EP IMPURITY]
- 2-Debenzoyl Paclitaxel-2-(2-Methyl-2-Butenoate)
- Benzenepropanoic acid, beta-(benzoylamino)-alpha-hydroxy-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-bis(acetyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetramethyl-12-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl ester, (alphaR,betaS)-
- InChI=1/C45H53NO14/c1-9-23(2)40(53)59-38-36-43(8,30(49)20-31-44(36,22-56-31)60-26(5)48)37(51)35(57-25(4)47)32-24(3)29(21-45(38,55)42(32,6)7)58-41(54)34(50)33(27-16-12-10-13-17-27)46-39(52)28-18-14-11-15-19-28/h9-19,29-31,33-36,38,49-50,55H,20-22H2,1-8H3,(
- (alphaR,betaS)-beta-(Benzoylamino)-alpha-hydroxybenzenepropanoic Acid (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-Bis(acetyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetramethyl-12-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-5-oxo-7,1
- [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-15-[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] (E)-2-methylbut-2-enoate
- 4,10beta-bis(acetyloxy)-13alpha-[[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy]-1,7beta-dihydroxy-9-oxo-5beta,20-epoxytax-11-en-2alpha-yl (2E)-2-methylbut-2-enoate
- Isocephalomannine
- (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-Bis(acetyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetramethyl-12-[[(2E)-2-methyl-1-oxo-2-buten-1-yl]oxy]-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl (alphaR,betaS)-beta-(benzoylamino)-alpha-hydroxybenzenepropanoate
- Inchi： 1S/C45H53NO14/c1-9-23(2)40(53)59-38-36-43(8,30(49)20-31-44(36,22-56-31)60-26(5)48)37(51)35(57-25(4)47)32-24(3)29(21-45(38,55)42(32,6)7)58-41(54)34(50)33(27-16-12-10-13-17-27)46-39(52)28-18-14-11-15-19-28/h9-19,29-31,33-36,38,49-50,55H,20-22H2,1-8H3,(H,46,52)
- InChI Key： YJXDCLDHHJRTGV-UHFFFAOYSA-N
- SMILES： CC=C(C(OC1C2(C(C(=C(C(OC(C(C(C3C=CC=CC=3)NC(C3C=CC=CC=3)=O)O)=O)C2)C)C(OC(=O)C)C(=O)C2(C1C1(C(CC2O)OC1)OC(=O)C)C)(C)C)O)=O)C

Computed Properties

Exact Mass: 831.34700
Monoisotopic Mass: 831.34660536g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 60
Rotatable Bond Count: 14
Complexity: 1790
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 221Å²

Experimental Properties

Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 232 °C (decomposition)
Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
PSA: 224.78000
LogP: 3.96290

Iso CephaloMannine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

Iso CephaloMannine Pricemore >>

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TRC	I789500-1mg	Iso Cephalomannine	173101-54-7		1mg	$ 448.00	2023-09-07
TRC	I789500-2mg	Iso Cephalomannine	173101-54-7		2mg	$809.00	2023-05-18
TRC	I789500-5mg	Iso Cephalomannine	173101-54-7		5mg	$ 1821.00	2023-09-07
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LKT Labs	T1002-5 mg	2-Debenzoyl Paclitaxel-2-(2-Methyl-2-Butenoate)	173101-54-7	≥95%	5mg	$2,024.70	2023-07-11
LKT Labs	T1002-10 mg	2-Debenzoyl Paclitaxel-2-(2-Methyl-2-Butenoate)	173101-54-7	≥95%	10mg	$3,244.70	2023-07-11
LKT Labs	T1002-25 mg	2-Debenzoyl Paclitaxel-2-(2-Methyl-2-Butenoate)	173101-54-7	≥95%	25mg	$6,359.60	2023-07-11